Cas no 2171596-74-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid
• CAS No: 2171596-74-8
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6492249
• PubChem ID: 165516687
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methoxyethyl)carbamoyl]propanoic acid
• 2171596-74-8
• EN300-1502429

• Inchi： 1S/C22H24N2O6/c1-29-11-10-23-21(27)19(12-20(25)26)24-22(28)30-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key： CJMSVOVOHMALPN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid (CAS: 2171596-74-8)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid (CAS: 2171596-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule is widely used for temporary protection of amino groups during peptide synthesis. Recent advancements have demonstrated its efficacy in improving yield and purity of synthesized peptides, particularly in the development of antimicrobial and anticancer peptides. Researchers have also investigated its stability under various reaction conditions, providing valuable insights for optimizing synthetic protocols.

In addition to its applications in peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid has shown promise in the development of prodrugs. The presence of the methoxyethyl carbamoyl moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for prodrug design. Recent studies have focused on conjugating this molecule with various active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. For instance, researchers have reported successful conjugation with anti-inflammatory drugs, resulting in enhanced tissue penetration and reduced systemic toxicity.

Another significant area of research involves the use of this compound in the development of enzyme inhibitors. The carboxylic acid functionality and the carbamoyl group present in the molecule allow for specific interactions with enzyme active sites. Recent publications have highlighted its potential in designing inhibitors for proteases and kinases, which are important targets in cancer and infectious diseases. Molecular docking studies have revealed favorable binding interactions, suggesting its utility in structure-based drug design.

Recent synthetic methodologies have also been developed to improve the production of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid. Novel catalytic systems and green chemistry approaches have been employed to enhance yield and reduce environmental impact. These advancements are particularly important given the growing demand for this compound in both academic and industrial settings.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)carbamoylpropanoic acid (CAS: 2171596-74-8) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatile applications in peptide synthesis, prodrug development, and enzyme inhibition, coupled with recent advancements in synthetic methodologies, position it as a valuable tool in drug discovery and development. Future research directions may include exploring its potential in targeted drug delivery systems and investigating its biological activities in more complex disease models.